Cas no 2060029-85-6 (7-methyl-3,4-dihydrospiro1-benzopyran-2,3'-oxolane-4-one)

• Product Name: 7-methyl-3,4-dihydrospiro1-benzopyran-2,3'-oxolane-4-one
• CAS No: 2060029-85-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD30499671
• CID: 5153848
• PubChem ID: 165438169
• Update Time: 2025-10-25

7-methyl-3,4-dihydrospiro1-benzopyran-2,3'-oxolane-4-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,3'(2'H)-furan]-4(3H)-one, 4',5'-dihydro-7-methyl-
• 7-methyl-3,4-dihydrospiro1-benzopyran-2,3'-oxolane-4-one

• MDL： MFCD30499671
• Inchi： 1S/C13H14O3/c1-9-2-3-10-11(14)7-13(4-5-15-8-13)16-12(10)6-9/h2-3,6H,4-5,7-8H2,1H3
• InChI Key： NMEJGMYEEFPMTC-UHFFFAOYSA-N
• SMILES： C12(CCOC1)OC1=CC(C)=CC=C1C(=O)C2

Additional information on 7-methyl-3,4-dihydrospiro1-benzopyran-2,3'-oxolane-4-one

7-Methyl-3,4-Dihydrospiro[1-Benzopyran-2,3'-Oxolane]-4-One: A Comprehensive Overview

The compound with CAS number 2060029-85-6, commonly referred to as 7-methyl-3,4-dihydrospiro[1-benzopyran-2,3'-oxolane]-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom—the spiro atom. The unique structure of this molecule contributes to its intriguing chemical properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to exhibit diverse biological activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that spiro compounds can serve as scaffolds for designing bioactive molecules with improved pharmacokinetic profiles. The 7-methyl substituent in this compound plays a crucial role in modulating its electronic properties and stereochemistry, making it a promising candidate for further exploration.

The synthesis of 7-methyl-3,4-dihydrospiro[1-benzopyran-2,3'-oxolane]-4-one involves a multi-step process that typically begins with the preparation of the benzopyran skeleton. This is followed by the formation of the oxolane ring through intramolecular cyclization reactions. The methyl group at position 7 is introduced via alkylation or acylation reactions, depending on the specific synthetic pathway employed. Researchers have optimized these steps to achieve higher yields and better purity levels, which are essential for downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 280–310 nm, indicative of its conjugated system. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of CAS 2060029-85-6 has been extensively studied in recent years. In vitro assays have revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Additionally, preliminary animal studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential lead compound for drug development.

In conclusion, 7-methyl-3,4-dihydrospiro[1-benzopyran-2,3'-oxolane]-4-one represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. With ongoing research focusing on its synthesis optimization and biological evaluation, this compound holds great promise for advancing both academic research and industrial applications.